2-(3,7-Dimethylocta-2,6-dienyl)-3-(trifluoromethyl)naphthalene-1,4-dione
2-(3,7-Dimethylocta-2,6-dienyl)-3-(trifluoromethyl)naphthalene-1,4-dione
Brand Name:
Vulcanchem
CAS No.:
119052-96-9
VCID:
VC0037685
InChI:
InChI=1S/C21H21F3O2/c1-13(2)7-6-8-14(3)11-12-17-18(21(22,23)24)20(26)16-10-5-4-9-15(16)19(17)25/h4-5,7,9-11H,6,8,12H2,1-3H3/b14-11+
SMILES:
CC(=CCCC(=CCC1=C(C(=O)C2=CC=CC=C2C1=O)C(F)(F)F)C)C
Molecular Formula:
C21H21F3O2
Molecular Weight:
362.4 g/mol
2-(3,7-Dimethylocta-2,6-dienyl)-3-(trifluoromethyl)naphthalene-1,4-dione
CAS No.: 119052-96-9
Main Products
VCID: VC0037685
Molecular Formula: C21H21F3O2
Molecular Weight: 362.4 g/mol
| CAS No. | 119052-96-9 |
|---|---|
| Product Name | 2-(3,7-Dimethylocta-2,6-dienyl)-3-(trifluoromethyl)naphthalene-1,4-dione |
| Molecular Formula | C21H21F3O2 |
| Molecular Weight | 362.4 g/mol |
| IUPAC Name | 2-[(2E)-3,7-dimethylocta-2,6-dienyl]-3-(trifluoromethyl)naphthalene-1,4-dione |
| Standard InChI | InChI=1S/C21H21F3O2/c1-13(2)7-6-8-14(3)11-12-17-18(21(22,23)24)20(26)16-10-5-4-9-15(16)19(17)25/h4-5,7,9-11H,6,8,12H2,1-3H3/b14-11+ |
| Standard InChIKey | AEPNMJWSTKATHF-UHFFFAOYSA-N |
| Isomeric SMILES | CC(=CCC/C(=C/CC1=C(C(=O)C2=CC=CC=C2C1=O)C(F)(F)F)/C)C |
| SMILES | CC(=CCCC(=CCC1=C(C(=O)C2=CC=CC=C2C1=O)C(F)(F)F)C)C |
| Canonical SMILES | CC(=CCCC(=CCC1=C(C(=O)C2=CC=CC=C2C1=O)C(F)(F)F)C)C |
| Synonyms | 2-trifluoromethyl-3-geranyl-1,4-naphthoquinone 2-trifluoromethylmenaquinone |
| PubChem Compound | 6450074 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume